Cas no 438219-92-2 (4-Propoxypyrimidine-2-thiol)
4-Propoxypyrimidine-2-thiol structure
Product Name:4-Propoxypyrimidine-2-thiol
CAS No:438219-92-2
MF:C7H10N2OS
MW:170.232100009918
MDL:MFCD00071712
CID:324575
PubChem ID:4119038
Update Time:2025-04-19
4-Propoxypyrimidine-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinethione, 4-propoxy-
- 4-Propoxypyrimidine-2-thiol
- 6-propoxy-1H-pyrimidine-2-thione
- 4-Propoxy-pyrimidine-2-thiol
- AKOS030240629
- CS-0298045
- DTXSID80399525
- LS-04601
- EN300-229489
- AKOS000309896
- 438219-92-2
- 2(1H)-Pyrimidinethione,4-propoxy-
- FT-0692581
- 4-PROPOXY-2-PYRIMIDINETHIOL
-
- MDL： MFCD00071712
- Inchi： 1S/C7H10N2OS/c1-2-5-10-6-3-4-8-7(11)9-6/h3-4H,2,5H2,1H3,(H,8,9,11)
- InChI Key： IIGQWYZJALFTJX-UHFFFAOYSA-N
- SMILES： S=C1N=CC=C(N1)OCCC
Computed Properties
- Exact Mass: 170.05100
- Monoisotopic Mass: 170.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65.7Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 272.2±50.0 ºC (760 Torr),
- Flash Point: 118.4±30.1 ºC,
- Solubility: Slightly soluble (7.3 g/l) (25 º C),
- PSA: 73.81000
- LogP: 1.55410
4-Propoxypyrimidine-2-thiol Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Propoxypyrimidine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025855-1g |
4-Propoxy-pyrimidine-2-thiol |
438219-92-2 | 1g |
￡210.00 | 2022-03-01 | ||
| Fluorochem | 025855-5g |
4-Propoxy-pyrimidine-2-thiol |
438219-92-2 | 5g |
￡591.00 | 2022-03-01 | ||
| TRC | P014630-100mg |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 100mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P014630-250mg |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 250mg |
$ 470.00 | 2022-06-03 | ||
| TRC | P014630-500mg |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 500mg |
$ 750.00 | 2022-06-03 | ||
| Chemenu | CM311832-1g |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 95% | 1g |
$490 | 2025-08-06 | |
| Matrix Scientific | 064237-500mg |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 500mg |
$394.00 | 2023-09-06 | ||
| Chemenu | CM311832-1g |
4-Propoxypyrimidine-2-thiol |
438219-92-2 | 95% | 1g |
$513 | 2021-08-18 | |
| Enamine | EN300-229489-0.05g |
4-propoxypyrimidine-2-thiol |
438219-92-2 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-229489-0.1g |
4-propoxypyrimidine-2-thiol |
438219-92-2 | 95% | 0.1g |
$640.0 | 2024-06-20 |
4-Propoxypyrimidine-2-thiol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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